Cas no 945035-83-6 (Glycine, N-(4,6-diamino-1,3,5-triazin-2-yl)-)

• Product Name: Glycine, N-(4,6-diamino-1,3,5-triazin-2-yl)-
• CAS No: 945035-83-6
• MF: C₅H₈N₆O₂
• MW: 184.156019210815
• CID: 4524737
• Update Time: 2025-10-28

Glycine, N-(4,6-diamino-1,3,5-triazin-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Glycine, N-(4,6-diamino-1,3,5-triazin-2-yl)-

• Inchi： 1S/C5H8N6O2/c6-3-9-4(7)11-5(10-3)8-1-2(12)13/h1H2,(H,12,13)(H5,6,7,8,9,10,11)
• InChI Key： GNCJMDBNGRMNHY-UHFFFAOYSA-N
• SMILES： C(O)(=O)CNC1=NC(N)=NC(N)=N1

Additional information on Glycine, N-(4,6-diamino-1,3,5-triazin-2-yl)-

Comprehensive Overview of Glycine, N-(4,6-diamino-1,3,5-triazin-2-yl)- (CAS No. 945035-83-6)

Glycine, N-(4,6-diamino-1,3,5-triazin-2-yl)- (CAS No. 945035-83-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, which combines the structural features of glycine and diaminotriazine, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and sustainable agriculture.

The molecular structure of Glycine, N-(4,6-diamino-1,3,5-triazin-2-yl)- features a triazine core, a heterocyclic ring known for its stability and versatility in chemical reactions. The presence of amino groups at the 4 and 6 positions enhances its reactivity, allowing it to participate in a wide range of synthetic transformations. This compound is often utilized as a building block for more complex molecules, particularly in the development of pharmaceutical agents and agrochemicals. Its ability to form hydrogen bonds and interact with biological targets makes it a promising candidate for therapeutic applications.

In recent years, the demand for Glycine, N-(4,6-diamino-1,3,5-triazin-2-yl)- has surged due to its role in the synthesis of novel antiviral and anticancer compounds. With the global focus on combating infectious diseases and cancer, researchers are exploring its potential as a scaffold for designing next-generation drugs. Additionally, its application in crop protection products has gained traction, as the agricultural sector seeks eco-friendly alternatives to traditional pesticides. The compound's biodegradability and low toxicity profile align with the growing emphasis on sustainable practices in agriculture.

From a commercial perspective, Glycine, N-(4,6-diamino-1,3,5-triazin-2-yl)- is available in various purity grades to meet the needs of different industries. High-purity grades are essential for pharmaceutical research, where even trace impurities can affect the efficacy and safety of drug candidates. Meanwhile, technical-grade variants are commonly used in agrochemical formulations. Suppliers and manufacturers are investing in advanced purification techniques to ensure consistent quality and performance, catering to the evolving demands of the market.

The synthesis of Glycine, N-(4,6-diamino-1,3,5-triazin-2-yl)- typically involves multi-step reactions, starting from readily available precursors such as cyanuric chloride and glycine derivatives. Optimizing these synthetic routes is a key area of research, as it can significantly impact the cost-effectiveness and scalability of production. Recent advancements in green chemistry have also led to the development of more sustainable synthesis methods, reducing the environmental footprint of its manufacturing process.

In the context of drug discovery, Glycine, N-(4,6-diamino-1,3,5-triazin-2-yl)- has shown promise as a precursor for small-molecule inhibitors targeting specific enzymes or receptors. Its modular structure allows for easy modification, enabling medicinal chemists to fine-tune the pharmacological properties of derived compounds. For instance, derivatives of this compound have been investigated for their potential to inhibit protein kinases, which play a critical role in cancer cell proliferation. Such studies highlight its versatility as a tool in modern drug development.

The agrochemical industry has also embraced Glycine, N-(4,6-diamino-1,3,5-triazin-2-yl)- for its role in formulating herbicides and fungicides. Its ability to disrupt essential metabolic pathways in weeds and pathogens makes it an effective active ingredient. Moreover, its compatibility with other agrochemicals allows for the creation of synergistic formulations that enhance crop yields while minimizing environmental impact. As regulatory agencies worldwide tighten restrictions on harmful pesticides, this compound offers a viable alternative for sustainable pest management.

Looking ahead, the future of Glycine, N-(4,6-diamino-1,3,5-triazin-2-yl)- appears bright, with ongoing research uncovering new applications and refining existing ones. Innovations in nanotechnology and biomaterials may further expand its utility, particularly in areas such as drug delivery systems and biodegradable materials. For businesses and researchers alike, staying abreast of these developments is crucial to leveraging the full potential of this versatile compound.

In summary, Glycine, N-(4,6-diamino-1,3,5-triazin-2-yl)- (CAS No. 945035-83-6) is a multifaceted compound with significant implications across multiple industries. Its unique chemical properties, coupled with its applications in pharmaceuticals and agrochemicals, make it a subject of ongoing interest and innovation. As scientific and industrial communities continue to explore its capabilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.